Cas no 1366922-98-6 (4-(4-Methylpyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(4-Methylpyridin-3-yl)pyrrolidin-2-one
• CAS No: 1366922-98-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5752468
• PubChem ID: 81742293
• Update Time: 2023-11-14

4-(4-Methylpyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpyridin-3-yl)pyrrolidin-2-one
• AKOS020322703
• EN300-1827414
• 1366922-98-6
• 4-(4-Methylpyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C10H12N2O/c1-7-2-3-11-6-9(7)8-4-10(13)12-5-8/h2-3,6,8H,4-5H2,1H3,(H,12,13)
• InChI Key： UXBBGSQTXGFUMN-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NC=CC=2C)CN1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines